Cas no 138371-99-0 (1H-Pyrrole-2-carboxaldehyde, 4-bromo-1-(phenylsulfonyl)-)
138371-99-0 structure
Product Name:1H-Pyrrole-2-carboxaldehyde, 4-bromo-1-(phenylsulfonyl)-
CAS No:138371-99-0
MF:C11H8BrNO3S
MW:314.155120849609
CID:1252428
PubChem ID:15089431
Update Time:2025-04-20
1H-Pyrrole-2-carboxaldehyde, 4-bromo-1-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxaldehyde, 4-bromo-1-(phenylsulfonyl)-
- 1-(benzenesulfonyl)-4-bromopyrrole-2-carbaldehyde
- 4-Bromo-1-(phenylsulfonyl)-1H-pyrrole-2-carbaldehyde
- 1-(Benzenesulfonyl)-4-bromo-1H-pyrrole-2-carbaldehyde
- 138371-99-0
- DTXSID60568030
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- Inchi: 1S/C11H8BrNO3S/c12-9-6-10(8-14)13(7-9)17(15,16)11-4-2-1-3-5-11/h1-8H
- InChI Key: BSOIGOHUKMMRTM-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=O)N(C=1)S(C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 312.94084
- Monoisotopic Mass: 312.94083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 64.5Ų
Experimental Properties
- PSA: 56.14
1H-Pyrrole-2-carboxaldehyde, 4-bromo-1-(phenylsulfonyl)- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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